Cas no 112860-78-3 (3,5-Dichloro-2,6-difluoro-benzotrifluoride)

• Product Name: 3,5-Dichloro-2,6-difluoro-benzotrifluoride
• CAS No: 112860-78-3
• MF: C₇HCl₂F₅
• MW: 250.980857610703
• CID: 2880721
• PubChem ID: 22163171
• Update Time: 2024-03-01

3,5-Dichloro-2,6-difluoro-benzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2,6-difluoro-benzotrifluoride

• Inchi： 1S/C7HCl2F5/c8-2-1-3(9)6(11)4(5(2)10)7(12,13)14/h1H
• InChI Key： HHZZKPDVHRXCAM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C(F)(F)F)C=1F)F)Cl

Computed Properties

• Exact Mass: 249.9375462g/mol
• Monoisotopic Mass: 249.9375462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes